Cas no 1049873-43-9 (Methyl 3-{1,4,6-Trimethyl-3-oxo-1H,2H,3H-pyrazolo3,4-bpyridin-5-yl}propanoate)
Methyl 3-{1,4,6-Trimethyl-3-oxo-1H,2H,3H-pyrazolo3,4-bpyridin-5-yl}propanoate Chemical and Physical Properties
Names and Identifiers
-
- methyl 3-{1,4,6-trimethyl-3-oxo-1H,2H,3H-pyrazolo[3,4-b]pyridin-5-yl}propanoate
- NE49853
- Z367452396
- methyl 3-(1,4,6-trimethyl-3-oxo-2H-pyrazolo[3,4-b]pyridin-5-yl)propanoate
- G24529
- 1049873-43-9
- methyl 3-(1,4,6-trimethyl-3-oxo-2,3-dihydro-1H-pyrazolo[3,4-b]pyridin-5-yl)propanoate
- Z361888726
- methyl3-{1,4,6-trimethyl-3-oxo-1H,2H,3H-pyrazolo[3,4-b]pyridin-5-yl}propanoate
- AKOS034243541
- CS-0247117
- EN300-35721
- methyl 3-{1,4,6-trimethyl-3-oxo-2H-pyrazolo[3,4-b]pyridin-5-yl}propanoate
- Methyl 3-{1,4,6-Trimethyl-3-oxo-1H,2H,3H-pyrazolo3,4-bpyridin-5-yl}propanoate
-
- Inchi: 1S/C13H17N3O3/c1-7-9(5-6-10(17)19-4)8(2)14-12-11(7)13(18)15-16(12)3/h5-6H2,1-4H3,(H,15,18)
- InChI Key: YULFGTYPJGMUDO-UHFFFAOYSA-N
- SMILES: O=C1C2C(=NC(C)=C(CCC(=O)OC)C=2C)N(C)N1
Computed Properties
- Exact Mass: 263.12699141g/mol
- Monoisotopic Mass: 263.12699141g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 374
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 71.5
Methyl 3-{1,4,6-Trimethyl-3-oxo-1H,2H,3H-pyrazolo3,4-bpyridin-5-yl}propanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM475277-250mg |
methyl 3-{1,4,6-trimethyl-3-oxo-1H,2H,3H-pyrazolo[3,4-b]pyridin-5-yl}propanoate |
1049873-43-9 | 95%+ | 250mg |
$188 | 2023-01-04 | |
| Chemenu | CM475277-500mg |
methyl 3-{1,4,6-trimethyl-3-oxo-1H,2H,3H-pyrazolo[3,4-b]pyridin-5-yl}propanoate |
1049873-43-9 | 95%+ | 500mg |
$334 | 2023-01-04 | |
| Chemenu | CM475277-1g |
methyl 3-{1,4,6-trimethyl-3-oxo-1H,2H,3H-pyrazolo[3,4-b]pyridin-5-yl}propanoate |
1049873-43-9 | 95%+ | 1g |
$466 | 2023-01-04 | |
| Enamine | EN300-35721-0.05g |
methyl 3-{1,4,6-trimethyl-3-oxo-1H,2H,3H-pyrazolo[3,4-b]pyridin-5-yl}propanoate |
1049873-43-9 | 95.0% | 0.05g |
$66.0 | 2025-02-19 | |
| Enamine | EN300-35721-0.1g |
methyl 3-{1,4,6-trimethyl-3-oxo-1H,2H,3H-pyrazolo[3,4-b]pyridin-5-yl}propanoate |
1049873-43-9 | 95.0% | 0.1g |
$98.0 | 2025-02-19 | |
| Enamine | EN300-35721-0.25g |
methyl 3-{1,4,6-trimethyl-3-oxo-1H,2H,3H-pyrazolo[3,4-b]pyridin-5-yl}propanoate |
1049873-43-9 | 95.0% | 0.25g |
$142.0 | 2025-02-19 | |
| Enamine | EN300-35721-0.5g |
methyl 3-{1,4,6-trimethyl-3-oxo-1H,2H,3H-pyrazolo[3,4-b]pyridin-5-yl}propanoate |
1049873-43-9 | 95.0% | 0.5g |
$271.0 | 2025-02-19 | |
| Enamine | EN300-35721-1.0g |
methyl 3-{1,4,6-trimethyl-3-oxo-1H,2H,3H-pyrazolo[3,4-b]pyridin-5-yl}propanoate |
1049873-43-9 | 95.0% | 1.0g |
$371.0 | 2025-02-19 | |
| Enamine | EN300-35721-2.5g |
methyl 3-{1,4,6-trimethyl-3-oxo-1H,2H,3H-pyrazolo[3,4-b]pyridin-5-yl}propanoate |
1049873-43-9 | 95.0% | 2.5g |
$726.0 | 2025-02-19 | |
| Enamine | EN300-35721-5.0g |
methyl 3-{1,4,6-trimethyl-3-oxo-1H,2H,3H-pyrazolo[3,4-b]pyridin-5-yl}propanoate |
1049873-43-9 | 95.0% | 5.0g |
$1075.0 | 2025-02-19 |
Methyl 3-{1,4,6-Trimethyl-3-oxo-1H,2H,3H-pyrazolo3,4-bpyridin-5-yl}propanoate Related Literature
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
Additional information on Methyl 3-{1,4,6-Trimethyl-3-oxo-1H,2H,3H-pyrazolo3,4-bpyridin-5-yl}propanoate
Compound CAS No. 1049873-43-9: Methyl 3-{1,4,6-Trimethyl-3-oxo-1H,2H,3H-pyrazolo[3,4-b]pyridin-5-yl}propanoate
The compound with CAS No. 1049873-43-9, known as Methyl 3-{1,4,6-trimethyl-3-oxo-1H,2H,3H-pyrazolo[3,4-b]pyridin-5-yl}propanoate, is a highly specialized organic compound that has garnered significant attention in the fields of heterocyclic chemistry and medicinal chemistry. This compound belongs to the class of pyrazolo[pyridine] derivatives, which are known for their unique structural features and potential biological activities. The molecule consists of a pyrazolo[pyridine] core with multiple substituents, including methyl groups and a propanoate ester moiety. These structural elements contribute to its bioactivity, stability, and selectivity in various chemical and biological systems.
Recent studies have highlighted the importance of pyrazolo[pyridine] derivatives in drug discovery. For instance, researchers have explored the potential of this compound as a modulator of protein-protein interactions (PPIs), a critical area in therapeutic development. PPIs are involved in numerous cellular processes, and targeting them can lead to innovative treatments for diseases such as cancer and neurodegenerative disorders. The methyl group substitutions in the compound enhance its lipophilicity, which is crucial for crossing biological membranes and interacting with target proteins.
In addition to its therapeutic potential, Methyl 3-{1,4,6-trimethyl-3-oxo...}propanoate has been studied for its role in catalytic applications. Its rigid structure and electron-deficient aromatic system make it a promising candidate for use as a catalyst in organic synthesis. Recent experiments have demonstrated its ability to facilitate enantioselective reactions, which are essential for the production of chiral pharmaceuticals.
The synthesis of this compound involves a multi-step process that combines principles from organocatalysis and transition metal catalysis. Researchers have optimized reaction conditions to achieve high yields and excellent stereocontrol. For example, the use of palladium-catalyzed cross-coupling reactions has enabled the construction of the pyrazolo[pyridine] core with high precision.
From an environmental standpoint, the compound's stability under physiological conditions suggests its potential for use in biodegradable materials or eco-friendly chemical processes. Its resistance to enzymatic degradation makes it a candidate for applications in drug delivery systems or as a stabilizer in industrial formulations.
In summary, Methyl 3-{1,4,6-trimethyl...}propanoate (CAS No. 1049873-43-9) is a versatile compound with significant implications across multiple disciplines. Its unique structure and functional groups make it a valuable tool in drug discovery, catalysis, and materials science. As research continues to uncover new applications and mechanisms of action for this compound, it is poised to play an increasingly important role in advancing modern chemistry and medicine.
1049873-43-9 (Methyl 3-{1,4,6-Trimethyl-3-oxo-1H,2H,3H-pyrazolo3,4-bpyridin-5-yl}propanoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)